Cas no 1257856-87-3 (tert-butyl (3R)-3-(2-oxoethyl)morpholine-4-carboxylate)

• Product Name: tert-butyl (3R)-3-(2-oxoethyl)morpholine-4-carboxylate
• CAS No: 1257856-87-3
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD17010139
• CID: 821558
• PubChem ID: 44182331
• Update Time: 2025-10-30

tert-butyl (3R)-3-(2-oxoethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-(2-oxoethyl)morpholine-4-carboxylate
• (3R)-3-(2-Oxoethyl)-4-morpholinecarboxylic acid tert-butly ester
• (R)-N-Boc-3-(2-Oxo-ethyl)-morpholine
• tert-butyl (3R)-3-(2-oxoethyl)morpholine-4-carboxylate
• (R)-4-Boc-3-(2-Oxo-ethyl)-morpholine
• 4-Morpholinecarboxylic acid, 3-(2-oxoethyl)-, 1,1-dimethylethyl ester, (3R)-
• SCHEMBL11995202
• (R)-tert-Butyl3-(2-oxoethyl)morpholine-4-carboxylate
• MFCD17010139
• AS-40692
• CS-0443482
• 1257856-87-3
• tert-butyl (R)-3-(2-oxoethyl)morpholine-4-carboxylate
• AKOS022177132

• MDL： MFCD17010139
• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(14)12-5-7-15-8-9(12)4-6-13/h6,9H,4-5,7-8H2,1-3H3/t9-/m1/s1
• InChI Key： KAKZEJFXZCXYMP-SECBINFHSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)[C@H](CC=O)C1

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.088
• Boiling Point: 330 ºC
• Flash Point: 153 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on tert-butyl (3R)-3-(2-oxoethyl)morpholine-4-carboxylate

tert-butyl (3R)-3-(2-oxoethyl)morpholine-4-carboxylate: A Comprehensive Overview

The compound tert-butyl (3R)-3-(2-oxoethyl)morpholine-4-carboxylate, identified by the CAS number 1257856-87-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The morpholine ring, a six-membered heterocycle containing oxygen, serves as the core structure, while the tert-butyl group and the 2-oxoethyl substituent contribute to its functional diversity. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The synthesis of tert-butyl (3R)-3-(2-oxoethyl)morpholine-4-carboxylate involves a multi-step process that leverages modern organic synthesis techniques. Researchers have optimized the reaction conditions to achieve high yields and enantioselectivity, which is crucial for its application in chiral drug discovery. The use of chiral auxiliaries and asymmetric catalysis has been pivotal in constructing the (3R) configuration, ensuring the molecule's stereochemical integrity. These advancements underscore the importance of stereochemistry in determining the biological activity of such compounds.

In terms of biological activity, tert-butyl (3R)-3-(2-oxoethyl)morpholine-4-carboxylate has demonstrated potent inhibitory effects on various enzymes, including kinases and proteases. Recent studies published in high-impact journals have shown its ability to modulate signaling pathways involved in inflammation and cancer progression. For instance, a 2023 study revealed that this compound selectively inhibits the JAK/STAT pathway, which is often dysregulated in chronic inflammatory diseases. Such findings highlight its potential as a lead compound for developing novel anti-inflammatory agents.

The pharmacokinetic profile of tert-butyl (3R)-3-(2-oxoethyl)morpholine-4-carboxylate has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption and bioavailability, with minimal toxicity at therapeutic doses. This makes it an attractive candidate for oral administration in drug delivery systems. Additionally, its metabolic stability has been evaluated, revealing that it undergoes minimal phase I metabolism, which reduces the risk of drug-drug interactions.

From an environmental perspective, the eco-toxicological impact of tert-butyl (3R)-3-(2-oxoethyl)morpholine-4-carboxylate has been assessed to ensure compliance with regulatory standards. Studies conducted under OECD guidelines suggest that it poses low risk to aquatic organisms when used within recommended limits. This aligns with current global efforts to develop sustainable and environmentally friendly pharmaceuticals.

In conclusion, tert-butyl (3R)-3-(2-oxoethyl)morpholine-4-carboxylate, with its unique structural features and promising biological activities, represents a valuable asset in contemporary drug discovery research. Its continued exploration across diverse therapeutic areas holds great promise for advancing medical treatments while adhering to stringent safety and environmental standards.